N-(1-methyl-1H-pyrazol-4-yl)benzo[d]oxazol-2-amine
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Description
“N-(1-methyl-1H-pyrazol-4-yl)benzo[d]oxazol-2-amine” is a compound that contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties .
Synthesis Analysis
The synthesis of compounds similar to “this compound” has been reported in the literature. For instance, Amini et al. synthesized N3-(substituted phenyl)-N5-(substituted phenyl)-4-(4,5-dichloro-1H-imidazol-2-yl)-2-methyl-1, 4-dihydropyridine-3,5-dicarboxamide and evaluated it for anti-tubercular activity .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a pyrazole ring. This ring contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen .Scientific Research Applications
Synthesis and Characterization
Research on N-(1-methyl-1H-pyrazol-4-yl)benzo[d]oxazol-2-amine and its derivatives emphasizes the synthesis and structural characterization of various compounds. For instance, the synthesis of pyrazole derivatives has been explored, highlighting methods for creating compounds with potential antitumor, antifungal, and antibacterial activities (Titi et al., 2020). These studies often involve crystallization, X-ray crystallography, and spectroscopic methods to elucidate the compounds' structures, providing a foundation for understanding their chemical behavior and interactions.
Biological Activity Studies
Several studies have investigated the biological activities of compounds related to this compound. Research has shown that specific derivatives exhibit promising antifungal and antibacterial properties, offering insights into the design of new antimicrobial agents. For example, novel thiazolyl pyrazole and benzoxazole derivatives have been synthesized and screened for their antibacterial activities, revealing significant potential against various bacterial strains (Landage et al., 2019). These findings are crucial for developing new therapeutic agents to combat antibiotic-resistant bacteria.
Properties
IUPAC Name |
N-(1-methylpyrazol-4-yl)-1,3-benzoxazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4O/c1-15-7-8(6-12-15)13-11-14-9-4-2-3-5-10(9)16-11/h2-7H,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XELCMUZCFRJRQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)NC2=NC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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